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Compound of Interest

Compound Name: 2-Cyclopropyl-4-fluoroaniline
CAS No.: 1250966-57-4

Cat. No.: B1453903

Get Quote

Abstract & Scope

This technical guide outlines the safe handling, storage, and disposal protocols for 2-
Cyclopropyl-4-fluoroaniline (CAS 1250966-57-4).[1] As a halogenated aniline derivative
featuring a cyclopropyl moiety, this compound presents specific toxicological and stability
challenges. It is primarily used as an intermediate in the synthesis of kinase inhibitors (e.qg.,
NaV1.8 inhibitors) and other pharmaceutical agents. This document synthesizes data from
specific safety sheets and read-across structure-activity relationships (SAR) from analogous
fluoroanilines to provide a comprehensive safety framework.

Physicochemical & Hazard Profile
Chemical Identification
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Property Specification

Chemical Name 2-Cyclopropyl-4-fluoroaniline

CAS Number 1250966-57-4

Molecular Formula CoH10FN

Molecular Weight 151.18 g/mol

Physical State Liquid (Colorless to light yellow/brown oil)

Soluble in DMSO, Methanol, DCM; Low

Solubility solubility in water.[1][2][3][4][5]

Acidity (pKa) ~3.5-4.0 (Estimated for aniline nitrogen)

Hazard Classification (GHS)

Based on SAR with 4-Fluoroaniline and 2-Alkylanilines, the following hazards are assigned:

Acute Toxicity (Oral/Dermal/Inhalation): Category 3/4 (H301/H311/H331). Toxic if swallowed,
in contact with skin, or inhaled.[6]

o Target Organ Toxicity:Methemoglobinemia. Aniline derivatives can oxidize hemoglobin to
methemoglobin, impairing oxygen transport.

» Skin/Eye Corrosion: Category 2 (H315/H319). Causes skin irritation and serious eye
irritation.

» Sensitization: Potential skin sensitizer.[7]

» Environmental: Toxic to aquatic life with long-lasting effects (H411).[1]
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Critical Warning: The cyclopropyl group adds lipophilicity, potentially increasing skin absorption

rates compared to simple fluoroanilines.

Engineering Controls & Personal Protective
Equipment (PPE)
Engineering Controls

¢ Primary Containment: All handling of neat liquid or concentrated solutions (>100 mM) must
occur within a certified Chemical Fume Hood operating at a face velocity of 80-100 fpm.

¢ Inert Atmosphere: Due to the electron-rich aniline ring, the compound is susceptible to
oxidation (darkening). Handle under Nitrogen or Argon when possible.

PPE Selection Matrix

The following PPE standards are non-negotiable for handling this compound.
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PPE Type Recommendation Rationale

Sufficient for incidental splash

protection.[1] Change

Gloves (Splash) Double Nitrile (0.11 mm min) ) _
immediately upon
contamination.[8]
Aromatic amines can permeate
Silver Shield / 4H (Laminate) nitrile rubber over time.[1]

Gloves (Immersion)
or Viton Laminates offer >480 min

breakthrough time.

Required only if working
Respiratory P100/0V Cartridge outside a fume hood (e.g., spill
cleanup).[1]

Safety glasses are insufficient
Eye Protection Chemical Goggles due to the risk of rapid corneal

absorption.[1]

Disposable lab coats prevent
Body Tyvek Lab Coat accumulation of toxic residues

on reusable fabric.[1]

Operational Protocols
Safe Handling Workflow

The following diagram illustrates the decision logic for transferring and handling the material to
minimize exposure and degradation.
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Receipt of Material
(CAS 1250966-57-4)

Inspect Seal & Color
(Reject if dark brown/black)

l

Store at 2-8°C
Under Inert Gas (Ar/N2)

:

Dispense in Fume Hood
(Double Nitrile Gloves)

:

Weighing Protocol:
Use Tared Vial (Do not weigh open)

l

Spill Detected?

Yes

Absorb with Vermiculite
Do NOT use paper towels (fire risk)

.“

Proceed to Reaction

Click to download full resolution via product page

Figure 1: Safe handling and decision workflow for 2-Cyclopropyl-4-fluoroaniline.
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Transfer Technique[1]

o Equilibration: Allow the refrigerated container to warm to room temperature inside a
desiccator before opening to prevent water condensation (which accelerates oxidation).

o Syringe Transfer: For liquids, use a gas-tight syringe with a long needle to withdraw from the
septum-sealed bottle.[1] Avoid pouring to minimize vapor generation.

e Quenching: Rinse all needles and syringes immediately with 10% HCI/Methanol to convert
the amine to its non-volatile hydrochloride salt before disposal.

Storage & Stability
o Temperature: Refrigerate at 2—8°C.

o Light: Store in amber glass vials. UV light accelerates the oxidation of the amine to

nitro/nitroso impurities.
e Incompatibilities:
o Strong Oxidizers: Reaction may be vigorous/explosive.
o Acids: Exothermic reaction forms salts; however, this is useful for quenching.
o Acid Chlorides/Anhydrides: Will react rapidly to form amides.

Emergency Response Protocol
Medical Management (Methemoglobinemia)

Exposure to cyclopropyl-fluoroaniline can induce methemoglobinemia, where skin turns blue
(cyanosis) and blood oxygen levels drop.

e Immediate Action: Remove victim from exposure. Administer 100% Oxygen.

o Antidote:Methylene Blue (1-2 mg/kg V) is the specific antidote.[1] Ensure this is listed in the
lab's chemical hygiene plan.

» Note to Physician: Treat as an aniline poisoning case. Monitor MetHb levels.
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Spill Cleanup

o Evacuate: Clear the immediate area.
» PPE: Don Viton gloves and a respirator if outside a hood.

e Absorb: Use Vermiculite or Sand. Do not use combustible materials like sawdust or paper
towels, as aniline-oxidizer mixtures can ignite.[1]

¢ Neutralize: Wipe the surface with a dilute acid solution (e.g., 5% Acetic Acid or HCI) to
protonate any residue, rendering it less volatile.

Disposal Procedures

Disposal must comply with RCRA (USA) or local hazardous waste regulations. While not
explicitly listed as a "U" or "P" waste, it must be treated as Hazardous Waste due to toxicity and
halogen content.

Waste Categorization[1][2][3]

e Primary Code:D003 (Potential reactivity if mixed) or Toxic.

e Halogenated Solvent Stream: Due to the Fluorine atom, this cannot be disposed of in
standard non-halogenated organic waste streams. It requires high-temperature incineration
with acid gas scrubbing.[1]

Disposal Decision Tree

Contains F Halogenated Organic

Liquid Waste Waste Stream

High-Temp Incineration
(>1100°C) with Scrubber

'\

Waste Generation State?

Solid Waste
(Gloves, Wipes)

Solid Hazardous
Waste Bin

Click to download full resolution via product page

Figure 2: Waste segregation and disposal pathway.
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Specific Disposal Steps

e Segregation: Collect in a dedicated container labeled "Halogenated Organic Waste - Toxic".
[1] Do not mix with oxidizing acids (Nitric, Perchloric).

o Container: High-density polyethylene (HDPE) or glass containers are suitable.[1]

e Labeling: clearly mark "Contains 2-Cyclopropyl-4-fluoroaniline - Toxic - Potential MetHb
former".[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.121286-64-4|4-Fluoro-2,6-diisopropylaniline|BLD Pharm [bldpharm.com]
e 2. Waste Code [rcrainfo.epa.gov]

e 3. Waste Code [rcrainfo.epa.gov]
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» To cite this document: BenchChem. [Application Note: Handling and Disposal Procedures for
2-Cyclopropyl-4-fluoroaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1453903/docs#application-note-handling-and-
disposal-procedures-for-2-cyclopropyl-4-fluoroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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